Cas no 93905-07-8 (1-(2-Methylphenyl)heptadecane-1-sulfonic acid)
93905-07-8 structure
Product Name:1-(2-Methylphenyl)heptadecane-1-sulfonic acid
CAS No:93905-07-8
MF:C24H42O3S
MW:410.653486728668
CID:811308
Update Time:2023-08-03
1-(2-Methylphenyl)heptadecane-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,hexadecyldimethyl- (9CI)
- 1-(2-methylphenyl)heptadecane-1-sulfonic acid
- hexadecyl-o-xylenesulphonic acid
- Hexadecyl-o-xylenesulfonic acid
- 1-(2-Methylphenyl)heptadecane-1-sulfonic acid
-
- Inchi: 1S/C24H42O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24(28(25,26)27)23-20-18-17-19-22(23)2/h17-20,24H,3-16,21H2,1-2H3,(H,25,26,27)
- InChI Key: FQNJSYWVYFNLQK-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC=CC=1C)CCCCCCCCCCCCCCCC)(=O)(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 455
- Topological Polar Surface Area: 62.8
Experimental Properties
- Density: 1.004
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.501
1-(2-Methylphenyl)heptadecane-1-sulfonic acid Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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